Cas no 1024763-94-7 (2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile)

• Product Name: 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile
• CAS No: 1024763-94-7
• MF: C₁₇H₁₀ClN₅O₂S
• MW: 383.811600208282
• MDL: MFCD00169891
• CID: 4677304
• Update Time: 2025-07-23

2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile
• (2Z)-2-amino-3-[(E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)amino]but-2-enedinitrile
• (Z)-2-amino-3-[[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]methylideneamino]but-2-enedinitrile
• 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile

• MDL： MFCD00169891
• Inchi： 1S/C17H10ClN5O2S/c18-12-1-4-14(5-2-12)26-17-6-3-13(23(24)25)7-11(17)10-22-16(9-20)15(21)8-19/h1-7,10H,21H2/b16-15-,22-10+
• InChI Key： GAZAHTMKPFGIRV-MDWGDNGFSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1/C=N/C(/C#N)=C(/C#N)\N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 678
• Topological Polar Surface Area: 157

Additional information on 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile

Research Briefing on 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile (CAS: 1024763-94-7)

In recent years, the compound 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile (CAS: 1024763-94-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the presence of a nitrophenyl and chlorophenylthio moiety, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have highlighted the compound's role as a potential kinase inhibitor, particularly in the context of cancer therapy. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in oncogenesis. Preliminary in vitro assays have demonstrated that 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile exhibits selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings are supported by molecular docking studies, which reveal favorable binding interactions within the ATP-binding pockets of target kinases.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cell lines. Flow cytometry analyses have shown an increase in sub-G1 populations, indicative of apoptotic cell death, upon treatment with the compound. Additionally, Western blot analyses have confirmed the downregulation of anti-apoptotic proteins such as Bcl-2 and the upregulation of pro-apoptotic markers like Bax and cleaved caspase-3. These results suggest that the compound may exert its anti-cancer effects through the intrinsic apoptotic pathway.

Beyond its anti-cancer potential, recent research has explored the compound's applicability in other therapeutic areas. For instance, its structural similarity to known antimicrobial agents has prompted investigations into its efficacy against bacterial and fungal pathogens. Early-stage studies have reported moderate activity against Gram-positive bacteria, although further optimization is required to enhance potency and reduce cytotoxicity. The compound's nitro group is believed to contribute to its antimicrobial activity by generating reactive oxygen species (ROS) within microbial cells.

In terms of chemical synthesis, advancements have been made in optimizing the yield and purity of 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile. Recent publications describe improved synthetic routes that employ greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry. These methods have achieved yields exceeding 70%, with high purity confirmed by HPLC and NMR analyses. Such improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including solubility and metabolic stability, require further optimization to enhance its bioavailability. Recent pharmacokinetic studies in rodent models have revealed rapid clearance and limited oral bioavailability, necessitating the development of prodrug formulations or structural analogs with improved pharmacokinetic profiles. Additionally, comprehensive toxicology studies are needed to assess potential off-target effects and ensure safety for therapeutic use.

In conclusion, 2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile (CAS: 1024763-94-7) represents a promising candidate for further development in oncology and antimicrobial therapy. Its unique chemical structure and demonstrated biological activity warrant continued investigation, with a focus on optimizing its pharmacological properties and elucidating its full therapeutic potential. Future research should prioritize in vivo efficacy studies and the exploration of synergistic effects with existing therapeutic agents.